Cas no 6282-06-0 (N-N-Octylformamide)

• Product name: N-N-Octylformamide
• CAS No: 6282-06-0
• MF: C₉H₁₉NO
• MW: 157.253262758255
• MDL: MFCD06252343
• CID: 515817
• PubChem ID: 125307982

N-N-Octylformamide Chemical and Physical Properties

Names and Identifiers

• Formamide, N-octyl-
• N-Octylformamide
• N-n-OctylforMaMide
• D91867
• DTXSID60278061
• R3UD2TL9J9
• 6282-06-0
• DTXCID00229219
• BS-44174
• Octylformamide #
• SCHEMBL149028
• NSC5952
• AKOS006292045
• DB-210048
• N-octyl-formamide
• O0379
• NSC-5952
• NS00096358
• MFCD06252343
• N-N-Octylformamide

• MDL： MFCD06252343
• Inchi： InChI=1S/C9H19NO/c1-2-3-4-5-6-7-8-10-9-11/h9H,2-8H2,1H3,(H,10,11)
• InChI Key： ZBWPKQRQZDZVSF-UHFFFAOYSA-N
• SMILES： CCCCCCCCNC=O

Computed Properties

• Exact Mass: 157.14677
• Monoisotopic Mass: 157.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 83.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 0.858
• Boiling Point: 291°C(lit.)
• Flash Point: 161.4°C
• Refractive Index: 1.4490-1.4530
• PSA: 29.1
• LogP: 3.11970
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-N-Octylformamide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-N-Octylformamide

N-N-Octylformamide (CAS No. 6282-06-0): An Overview of Its Properties, Applications, and Recent Research

N-N-Octylformamide (CAS No. 6282-06-0) is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as Octylformamide, is characterized by its unique chemical structure and properties, making it a valuable component in numerous fields, including pharmaceuticals, materials science, and chemical synthesis.

The molecular formula of N-N-Octylformamide is C₉H₁₉NO, and it has a molecular weight of approximately 157.25 g/mol. The compound is a colorless liquid with a mild amine odor and is soluble in water and most organic solvents. Its chemical structure consists of an amide functional group attached to an octyl chain, which imparts specific physical and chemical properties that are advantageous in various applications.

In the realm of pharmaceuticals, N-N-Octylformamide has been explored for its potential as a solvent and intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its ability to dissolve a wide range of compounds makes it an excellent choice for formulating drug delivery systems. Recent studies have highlighted its role in enhancing the solubility and stability of poorly soluble drugs, thereby improving their bioavailability and therapeutic efficacy.

Beyond pharmaceutical applications, N-N-Octylformamide has found utility in materials science. Its unique combination of hydrophobic and hydrophilic properties makes it an effective surfactant and emulsifier. In polymer science, it has been used to modify the surface properties of nanoparticles and improve their dispersion in various media. This property is particularly useful in the development of advanced materials for electronics, coatings, and composites.

In the field of chemical synthesis, N-N-Octylformamide serves as a valuable reagent and solvent. Its ability to participate in various chemical reactions, such as amidation and esterification, makes it a versatile tool for synthetic chemists. Recent research has focused on its use in green chemistry processes, where it has been shown to reduce the environmental impact of chemical reactions by minimizing the use of hazardous solvents.

The environmental impact of N-N-Octylformamide has also been a subject of recent studies. Researchers have investigated its biodegradability and toxicity to ensure its safe use in industrial processes. Findings suggest that it is biodegradable under aerobic conditions and exhibits low toxicity to aquatic organisms, making it a more environmentally friendly alternative to some traditional solvents.

In conclusion, N-N-Octylformamide (CAS No. 6282-06-0) is a multifaceted compound with a wide range of applications across various industries. Its unique properties make it an essential component in pharmaceuticals, materials science, and chemical synthesis. Ongoing research continues to uncover new uses and benefits, further solidifying its importance in the scientific community.